Cas no 1279894-03-9 (4,8-Dichloro-1,7-naphthyridine)

• Product name: 4,8-Dichloro-1,7-naphthyridine
• CAS No: 1279894-03-9
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• MDL: MFCD18432768
• CID: 1031531
• PubChem ID: 66521678

4,8-Dichloro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4,8-Dichloro-1,7-naphthyridine
• 4,8-Dichloro-1,7-phthyridine
• AK127047
• FT-0684909
• KB-239724
• PB19645
• RP09235
• 4,8-Dichloro-[1,7]naphthyridine
• 3465AD
• 1,7-Naphthyridine, 4,8-dichloro-
• AX8248838
• ZB0104
• 1279894-03-9
• DTXSID70735059
• AS-34068
• SCHEMBL18984790
• MFCD18432768
• SY099085
• J-514181
• AKOS015949209
• DB-331886
• EN300-800242
• W-205289
• CS-0051086

• MDL： MFCD18432768
• Inchi： 1S/C8H4Cl2N2/c9-6-2-4-11-7-5(6)1-3-12-8(7)10/h1-4H
• InChI Key： WHJPXKCFKJMNKT-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])N=C2C(=NC([H])=C([H])C2=1)Cl

Computed Properties

• Exact Mass: 197.9751535g/mol
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4,8-Dichloro-1,7-naphthyridine

4,8-Dichloro-1,7-Naphthyridine: A Comprehensive Overview

4,8-Dichloro-1,7-naphthyridine, also known by its CAS number CAS No. 1279894-03-9, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the naphthyridine family, which is a fused bicyclic system consisting of a benzene ring and a pyridine ring. The presence of two chlorine atoms at the 4 and 8 positions introduces unique electronic and structural properties that make it highly versatile for different chemical applications.

The synthesis of 4,8-dichloro-1,7-naphthyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have focused on optimizing these reactions to minimize environmental impact and improve efficiency. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These innovations not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical manufacturing practices.

The structural uniqueness of 4,8-dichloro-1,7-naphthyridine lies in its rigid bicyclic framework and the electron-withdrawing effect of the chlorine substituents. This combination makes it an excellent candidate for applications in coordination chemistry and material science. For example, studies have shown that this compound can act as a ligand in metal complexes, forming stable coordination bonds with transition metals such as copper and zinc. These metal complexes exhibit interesting magnetic and optical properties, making them potential candidates for use in sensors and electronic devices.

In terms of biological applications, 4,8-dichloro-1,7-naphthyridine has been investigated for its potential as an antimicrobial agent. Recent research has demonstrated that this compound exhibits moderate activity against certain bacterial strains, particularly those resistant to conventional antibiotics. The mechanism behind this activity is believed to involve interference with bacterial cell membrane integrity or inhibition of essential enzymatic pathways. While further studies are needed to fully understand its pharmacokinetics and toxicity profile, these findings highlight its potential as a lead compound for drug development.

The electronic properties of 4,8-dichloro-1,7-naphthyridine also make it an attractive material for use in organic electronics. Its high electron-deficiency due to the chlorinated substituents makes it suitable for applications such as organic field-effect transistors (OFETs) and photovoltaic devices. Recent studies have explored the integration of this compound into conjugated polymers to enhance charge transport properties. These efforts have shown promising results in terms of device performance metrics such as carrier mobility and stability under operational conditions.

In addition to its chemical applications, 4,8-dichloro-1,7-naphthyridine has gained attention in materials science for its role in creating advanced functional materials. For instance, it has been used as a building block in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit high surface area and porosity, making them ideal candidates for gas storage and separation applications. The incorporation of CAS No. 1279894-03-9 into these frameworks enhances their stability under harsh conditions while maintaining their functionality.

The study of 4,8-dichloro-1,7-naphthyridine has also contributed significantly to our understanding of heterocyclic chemistry. Researchers have employed various spectroscopic techniques such as UV-vis spectroscopy and X-ray crystallography to elucidate its electronic structure and molecular geometry. These insights have provided valuable information about the relationship between structure and reactivity in naphthyridine derivatives.

In conclusion, 4,8-dichloro-1,7-naphthyridine, with its unique chemical properties and diverse applications across multiple disciplines, continues to be an area of active research interest. As advancements in synthetic methods and material characterization techniques continue to evolve